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This document provides a comprehensive technical overview of the binding affinity and
mechanism of action of GSK4027, a potent and selective chemical probe for the
bromodomains of p300/CBP-associated factor (PCAF, also known as KAT2B) and general
control nonderepressible 5 (GCN5, also known as KAT2A). This guide includes quantitative
binding data, detailed experimental methodologies, and visualizations of relevant signaling
pathways and experimental workflows.

Core Target Profile: PCAF and GCN5 Bromodomains

GSK4027 is a high-affinity ligand for the bromodomains of PCAF and GCN5, which are histone
acetyltransferases (HATS) implicated in a variety of cellular processes, including transcriptional
regulation, retroviral infection, inflammation, and cancer development.[1][2][3][4] The
bromodomain is a protein module that recognizes and binds to acetylated lysine residues,
thereby recruiting chromatin-modifying complexes to specific genomic loci. By occupying the
acetyl-lysine binding pocket of the PCAF/GCN5 bromodomains, GSK4027 competitively
inhibits their interaction with acetylated histones and other proteins, thus modulating their
downstream signaling functions.
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Quantitative Binding Affinity Data

The binding affinity of GSK4027 for its primary targets and its selectivity against other
bromodomain-containing proteins have been characterized using various biochemical and
cellular assays. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of GSK4027 for Primary Targets (PCAF & GCN5)

Target Protein Assay Format Parameter Value Reference
PCAF TR-FRET pIC50 7.4+0.11 [1112]
PCAF TR-FRET IC50 40 nM [3]
PCAF BROMOscan pKi 8.9 [1]12]
PCAF BROMOscan Ki 1.4 nM [3]
GCN5 BROMOscan pKi 8.9 [11[2]
GCN5 BROMOscan Ki 1.4 nM [3]
PCAF (full- NanoBRET (in

pIC50 7.2 [1][2]
length) HEK?293 cells)
PCAF (full- NanoBRET (in

IC50 60 nM [3][5]
length) HEK293 cells)

Table 2: Selectivity Profile of GSK4027 Against Other Bromodomains (BROMOscan)
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Fold
Off-Target Selectivity vs.
. Parameter Value (nM) Reference
Protein PCAFI/GCN5
(Ki = 1.4 nM)
BRPF3 Ki 100 ~71 [3]
BRD1 Ki 110 ~79 [3]
FALZ Ki 130 ~93 [3]
BRPF1 Ki 140 100 [3]
pIC50 (TR-
BRD4 BD1 <43 >18,000 [1]
FRET)
pIC50 (TR-
BRD9 5.1 +0.08 - [2]
FRET)

Experimental Protocols

The following are detailed methodologies for the key experiments cited for the characterization
of GSK4027.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay

This assay is a competition binding assay used to determine the IC50 of GSK4027 for the
PCAF bromodomain.

Materials:

e Truncated PCAF bromodomain protein (6x-His tagged)

» Biotinylated acetylated histone peptide ligand (e.g., H4K16ac)
e Europium (Eu3+)-labeled anti-6x-His antibody (Donor)

» Streptavidin-conjugated fluorophore (e.g., APC or d2) (Acceptor)
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o GSK4027
e Assay Buffer: 50 mM HEPES pH 7.5, 100 mM NacCl, 0.1% BSA, 1 mM DTT
o 384-well low-volume black plates

Procedure:

Prepare serial dilutions of GSK4027 in assay buffer.
e In a 384-well plate, add GSK4027 dilutions.

e Add a pre-mixed solution of PCAF bromodomain protein and the biotinylated histone peptide
to each well.

e Add a pre-mixed solution of the Eu3+-labeled anti-6x-His antibody and the streptavidin-
conjugated acceptor fluorophore.

 Incubate the plate at room temperature for 60 minutes, protected from light.

o Read the plate on a TR-FRET-compatible plate reader, with excitation at ~340 nm and
emission at two wavelengths (e.g., 615 nm for Europium and 665 nm for the acceptor).

o Calculate the TR-FRET ratio (Acceptor emission / Donor emission) and plot against the
concentration of GSK4027 to determine the IC50 value.

BROMOscan® Assay (DiscoverX)

This is a competitive binding assay used to determine the Ki of GSK4027 for a panel of
bromodomains.

Principle: The assay measures the ability of a test compound to compete with an immobilized
ligand for binding to a DNA-tagged bromodomain. The amount of bromodomain bound to the
solid support is quantified by gPCR of the attached DNA tag.

Procedure (Generalized):
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* DNA-tagged bromodomains are incubated with the test compound (GSK4027) at various
concentrations.

e The mixture is then added to wells coated with an immobilized ligand that binds to the active
site of the bromodomain.

 After an incubation period to allow for binding equilibrium, the wells are washed to remove
unbound protein.

e The amount of bound, DNA-tagged bromodomain is quantified using qPCR.

e The results are compared to a control (DMSO) to determine the percentage of binding
inhibition.

Binding constants (Ki) are calculated from the dose-response curves.

NanoBRET™ Cellular Target Engagement Assay

This assay measures the ability of GSK4027 to engage the full-length PCAF protein in a live-
cell context.

Materials:

HEK293 cells

e Plasmid encoding full-length PCAF fused to NanoLuc® luciferase

e Plasmid encoding HaloTag®-fused histone H3.3

o NanoBRET™ fluorescent ligand (cell-permeable tracer that binds to PCAF)
e GSK4027

e Opti-MEM® | Reduced Serum Medium

e Nano-Glo® Live Cell Reagent

o White, 96-well cell culture plates
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Procedure:

e Co-transfect HEK293 cells with the PCAF-NanoLuc® and HaloTag®-histone H3.3
expression vectors.

o After 24 hours, harvest and resuspend the cells in Opti-MEM®.
o Dispense the cell suspension into a 96-well plate.

e Add the NanoBRET™ fluorescent ligand to all wells at its predetermined optimal
concentration.

e Add serial dilutions of GSK4027 to the wells.
 Incubate the plate at 37°C in a CO2 incubator for 2 hours.
e Add the Nano-Glo® Live Cell Reagent to all wells.

o Read the plate on a luminometer capable of measuring BRET, detecting both the donor
(NanoLuc®) and acceptor (fluorescent ligand) signals.

o Calculate the BRET ratio and plot against the GSK4027 concentration to determine the
cellular IC50.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways involving PCAF/GCN5 and a
generalized workflow for determining the binding affinity of inhibitors like GSK4027.
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GCN5/PCAF Signaling Pathways
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Caption: GCN5/PCAF Signaling Pathways.
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Generalized Binding Affinity Determination Workflow
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Caption: Binding Affinity Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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